Dicyanopyrazine-derived push–pull chromophores for highly efficient photoredox catalysis†
RSC Advances Pub Date: 2014-06-30 DOI: 10.1039/C4RA05525J
Abstract
Here, we report dicyanopyrazine (DPZ)-derived push–pull chromophores, easily prepared and tunable organic compounds, as new kinds of photoredox catalysts. In particular, the DPZ derivative H, containing 2-methoxythienyl as electron-donating moiety, exhibits a broad absorption of visible light with an absorption edge up to 500 nm and excellent redox properties, and has been demonstrated as a desirably active and efficient photoredox catalyst in four challenging kinds of photoredox reactions. The amount of catalyst in most reactions is less than 0.1 mol% and even 0.01 mol%, representing the lowest catalyst loading in the current photoredox organocatalysis.
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